Cas no 876900-67-3 (2-1-methyl-9-(2-methylphenyl)-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurin-3-ylacetamide)

• Product Name: 2-1-methyl-9-(2-methylphenyl)-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurin-3-ylacetamide
• CAS No: 876900-67-3
• MF: C₁₈H₂₀N₆O₃
• MW: 368.389802932739
• CID: 5510506
• Update Time: 2025-07-09

2-1-methyl-9-(2-methylphenyl)-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurin-3-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-methyl-9-(2-methylphenyl)-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetamide
• 2-1-methyl-9-(2-methylphenyl)-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurin-3-ylacetamide

• Inchi： 1S/C18H20N6O3/c1-11-6-3-4-7-12(11)22-8-5-9-23-14-15(20-17(22)23)21(2)18(27)24(16(14)26)10-13(19)25/h3-4,6-7H,5,8-10H2,1-2H3,(H2,19,25)
• InChI Key： XDGPFORNOFQNJK-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C([H])([H])[H])C(N1C([H])([H])C(N([H])[H])=O)=O)N=C1N(C3=C([H])C([H])=C([H])C([H])=C3C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])N12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-1-methyl-9-(2-methylphenyl)-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurin-3-ylacetamide

Introduction to 2-1-methyl-9-(2-methylphenyl)-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purin-3-ylacetamide (CAS No. 876900-67-3)

The compound 2-1-methyl-9-(2-methylphenyl)-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purin-3-ylacetamide, identified by its CAS number 876900-67-3, represents a significant advancement in the field of chemobiology and pharmaceutical research. This intricate molecular structure combines elements of pyrimidine and purine scaffolds, making it a promising candidate for further exploration in drug discovery and molecular medicine.

At the core of this compound's potential lies its unique chemical architecture. The presence of a dioxo group and a methylphenyl substituent at the 9-position of the pyrimido[1,2-g]purine core introduces specific electronic and steric properties that are highly relevant for biological interactions. These features have been the focus of recent studies aimed at understanding its pharmacological profile and potential therapeutic applications.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The pyrimido[1,2-g]purine scaffold is particularly noteworthy due to its structural similarity to several bioactive molecules that have demonstrated efficacy in treating various diseases. The compound in question (CAS No. 876900-67-3) has been synthesized with the intention of leveraging these structural similarities to enhance binding affinity and selectivity towards target enzymes or receptors.

In vitro studies have begun to uncover the mechanistic aspects of this compound's interaction with biological systems. Initial assays suggest that it exhibits inhibitory activity against certain enzymes implicated in metabolic pathways associated with inflammation and cell proliferation. The methylphenyl moiety appears to play a crucial role in modulating these interactions by influencing both hydrophobicity and electronic distribution around the active site.

The dioxo group at the 2-position contributes to the compound's rigidity, which is often a desirable trait in drug design for improving binding stability. This structural feature has been observed to enhance the compound's ability to maintain conformational integrity within biological environments, thereby increasing its potential for sustained activity. Such properties are particularly valuable in contexts where prolonged exposure to target molecules is necessary for therapeutic effect.

One of the most exciting aspects of this research is the potential for structure-based drug design (SBDD). By utilizing computational methods to model the interactions between this compound (CAS No. 876900-67-3) and its intended biological targets, researchers can refine its structure to optimize efficacy while minimizing off-target effects. The integration of experimental data with computational predictions has already led to promising modifications that are being further investigated.

The synthesis of such complex molecules requires meticulous attention to detail and advanced synthetic techniques. The multi-step process involves careful control over reaction conditions to ensure high yield and purity. Recent advancements in flow chemistry have enabled more efficient production scales while maintaining stringent quality control measures. This has been instrumental in making compounds like this more accessible for large-scale screening programs.

As interest in personalized medicine grows, compounds like 2-1-methyl-9-(2-methylphenyl)-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purin-3-ylacetamide (CAS No. 876900-67-3) are being evaluated for their potential use as probes or lead compounds in individualized therapeutic strategies. By understanding how variations in molecular structure influence biological activity across diverse populations, researchers can develop more tailored treatments that address specific genetic or environmental factors contributing to disease.

The role of computational biology in interpreting complex datasets derived from these compounds cannot be overstated. High-throughput screening (HTS) data combined with machine learning algorithms have accelerated the identification of promising candidates for further development. These computational tools help predict how modifications might affect biological activity by analyzing patterns across large datasets of known bioactive molecules.

In conclusion,CAS No 876900-67 is a testament to the ongoing progress in synthetic chemistry and pharmacology. Its unique structural features make it an intriguing subject for future research aimed at developing novel therapeutics with improved efficacy and selectivity. As our understanding of biological systems continues to evolve,this compound will likely play a significant role in shaping future directions within chemobiology and drug discovery efforts worldwide.